Cas no 70237-86-4 (Cymbidoside)

• Product Name: Cymbidoside
• CAS No: 70237-86-4
• MF: C₃₆H₆₀O₁₁
• MW: 668.855012893677
• CID: 2670111
• Update Time: 2023-08-06

Cymbidoside Chemical and Physical Properties

Names and Identifiers

• 4-[(β-D-Glucopyranosyloxy)methyl]-22,24,25,28-tetrahydroxy-14-methyl-9β,19-cyclo-5α-ergostan-3-one
• Cymbidoside

• Inchi： 1S/C36H60O11/c1-19(24(40)14-36(45,18-38)31(2,3)44)21-8-10-33(5)26-7-6-22-20(16-46-30-29(43)28(42)27(41)25(15-37)47-30)23(39)9-11-34(22)17-35(26,34)13-12-32(21,33)4/h19-22,24-30,37-38,40-45H,6-18H2,1-5H3/t19-,20?,21+,22-,24?,25+,26-,27+,28-,29+,30+,32+,33-,34+,35-,36-/m0/s1
• InChI Key： HESDANYIVQLPLI-PTPJIFFCSA-N
• SMILES： O=C1CC[C@@]23[C@H](C1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)CC[C@H]1[C@]4(C)CC[C@H]([C@H](C)C(C[C@](CO)(C(C)(C)O)O)O)[C@@]4(C)CC[C@@]21C3

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 1200
• Topological Polar Surface Area: 197